Cas no 885520-29-6 (6-Chloro-4-fluoro-1H-indazole)

6-Chloro-4-fluoro-1H-indazole is a halogenated indazole derivative with significant utility in pharmaceutical and agrochemical research. Its unique structure, featuring chloro and fluoro substituents, enhances reactivity and selectivity, making it a valuable intermediate in the synthesis of biologically active compounds. The compound's stability and well-defined chemical properties facilitate its use in cross-coupling reactions and heterocyclic modifications. Its indazole core is particularly relevant in the development of kinase inhibitors and other therapeutic agents. The presence of both chloro and fluoro groups allows for further functionalization, offering versatility in medicinal chemistry applications. This compound is typically handled under controlled conditions due to its sensitivity.
6-Chloro-4-fluoro-1H-indazole structure
6-Chloro-4-fluoro-1H-indazole structure
Product Name:6-Chloro-4-fluoro-1H-indazole
CAS No:885520-29-6
MF:C7H4ClFN2
MW:170.5714635849
MDL:MFCD07781446
CID:840701
PubChem ID:24728444
Update Time:2025-06-07

6-Chloro-4-fluoro-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-4-fluoro-1H-indazole
    • 6-Chloro-4-fluoro (1H)indazole
    • 6-Chloro-4-fluoro-1H-indazole (ACI)
    • AKOS006286397
    • SCHEMBL14737953
    • DTXSID30646410
    • MFCD07781446
    • PB48706
    • J-518565
    • VAMDFRHPVLKHRS-UHFFFAOYSA-N
    • 885520-29-6
    • 6-chloro-4-fluoro-2H-indazole
    • AS-76225
    • DB-077948
    • SY036751
    • CS-0054315
    • 6-Chloro-4-fluoro(1H)indazole
    • MDL: MFCD07781446
    • Inchi: 1S/C7H4ClFN2/c8-4-1-6(9)5-3-10-11-7(5)2-4/h1-3H,(H,10,11)
    • InChI Key: VAMDFRHPVLKHRS-UHFFFAOYSA-N
    • SMILES: FC1C2=C(NN=C2)C=C(Cl)C=1

Computed Properties

  • Exact Mass: 170.0047040g/mol
  • Monoisotopic Mass: 170.0047040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 28.7Ų

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6-Chloro-4-fluoro-1H-indazole Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrazine Solvents: 1,4-Dioxane ;  16 h, 95 °C; 95 °C → rt
1.2 Reagents: Water ;  rt
Reference
Development of a Late-Stage Diversification Strategy for the 4- and 5-Positions of 4,5,6-Trisubstituted Indazoles
Barber, Joyann S.; Burtea, Alexander; Collins, Michael R.; Tran-Dube, Michelle; Patman, Ryan L. ; et al, Organic Letters, 2020, 22(22), 9047-9052

6-Chloro-4-fluoro-1H-indazole Raw materials

6-Chloro-4-fluoro-1H-indazole Preparation Products

Additional information on 6-Chloro-4-fluoro-1H-indazole

Professional Introduction to Compound with CAS No. 885520-29-6 and Product Name: 6-Chloro-4-fluoro-1H-indazole

6-Chloro-4-fluoro-1H-indazole, identified by the Chemical Abstracts Service Number (CAS No.) 885520-29-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the indazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The presence of both chlorine and fluorine substituents in its molecular structure enhances its pharmacological profile, making it a valuable scaffold for drug discovery and development.

The structural features of 6-Chloro-4-fluoro-1H-indazole contribute to its unique chemical properties and reactivity. The chlorine atom at the 6-position and the fluorine atom at the 4-position introduce electrophilic and electron-withdrawing effects, respectively, which can modulate the compound's interactions with biological targets. This dual substitution pattern is particularly interesting because it allows for fine-tuning of pharmacokinetic and pharmacodynamic properties, which are crucial for developing effective pharmaceutical agents.

In recent years, there has been a surge in research focused on indazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that indazole-based compounds exhibit antimicrobial, anti-inflammatory, anticancer, and antiviral properties. Among these, 6-Chloro-4-fluoro-1H-indazole has shown promise in several preclinical studies as a potential lead compound for further development.

One of the most compelling aspects of 6-Chloro-4-fluoro-1H-indazole is its role as a building block in the synthesis of more complex pharmaceutical molecules. Its indazole core can be further functionalized through various chemical reactions, such as nucleophilic substitution, metal-catalyzed coupling reactions, and cyclization processes. These modifications allow chemists to explore a wide range of structural variations, enabling the optimization of biological activity and pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have further enhanced the understanding of 6-Chloro-4-fluoro-1H-indazole's interactions with biological targets. These techniques have been instrumental in identifying key binding sites and predicting potential drug-like properties. By leveraging these computational tools, researchers can design more targeted experiments to validate their hypotheses and accelerate the drug discovery process.

The pharmaceutical industry has shown particular interest in 6-Chloro-4-fluoro-1H-indazole due to its potential as an intermediate in the synthesis of novel therapeutics. Several companies are currently exploring its use in developing treatments for various diseases, including cancer and infectious disorders. The compound's ability to undergo further chemical modifications makes it a versatile tool for medicinal chemists seeking to develop innovative drug candidates.

In conclusion, 6-Chloro-4-fluoro-1H-indazole (CAS No. 885520-29-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its broad range of potential applications, make it a valuable compound for drug discovery and development. As research continues to uncover new biological activities and synthetic pathways, 6-Chloro-4-fluoro-1H-indazole is poised to play an increasingly important role in the development of next-generation pharmaceuticals.

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